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Compound of Interest

Compound Name: Bruceantarin

Cat. No.: B1228330

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Bruceantin. It outlines the necessary personal
protective equipment (PPE), handling procedures, disposal plans, and summarizes key
biological data.

Disclaimer: Bruceantin is intended for research use only and has not been fully validated for
medical applications.[1] Users must read the Safety Data Sheet (SDS) before handling this
compound.[2]

Properties of Bruceantin

Property Value Reference
CAS Number 41451-75-6 [1]
Molecular Formula C28H36011 [1]
Molecular Weight 548.58 g/mol [1]
Appearance White to Off-White Solid [3]
B DMSO (Slightly), Methanol
Solubility ) [3]
(Slightly)

Powder: -20°C for 3 years.
Storage Solution: -80°C for 2 years, [1114]
-20°C for 1 year.
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Personal Protective Equipment (PPE) and Handling

While the Safety Data Sheet from one supplier states that Bruceantin is not classified as a
hazardous substance, it is crucial to handle it with care due to its potent biological activity as an
antineoplastic agent.[1][5][6] Avoid inhalation, and contact with skin and eyes.[1]

Engineering Controls:
e Use only in areas with appropriate exhaust ventilation.[1]
e Ensure a safety shower and eye wash station are readily accessible.[1]

Personal Protective Equipment:

Gloves: Wear double chemotherapy gloves for maximum protection.[2]

Eye Protection: Use chemical safety goggles.

Respiratory Protection: Avoid dust and aerosol formation.[1] If not possible, a NIOSH-
approved respirator is recommended.

Skin and Body Protection: Wear a lab coat.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Immediately flush eyes with large amounts of
Eye Contact water, removing contact lenses if present. Seek

prompt medical attention.[1]

Thoroughly rinse the affected skin with plenty of
Skin Contact water. Remove contaminated clothing and

shoes. Call a physician.[1]

Move the individual to fresh air. If breathing is
difficult, provide cardiopulmonary resuscitation

Inhalation o o
(CPR), avoiding mouth-to-mouth resuscitation.

[1]

) Wash out the mouth with water. Do NOT induce
Ingestion N i i ) )
vomiting. Seek immediate medical attention.[1]

Spill and Disposal Procedures

Spill Containment:

Evacuate personnel to a safe area.[1]

Wear full personal protective equipment.[1]

Prevent further leakage or spillage if it is safe to do so.[1]

For solutions, absorb with a finely-powdered liquid-binding material such as diatomite.[1]

Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Waste Disposal: As an antineoplastic agent, Bruceantin waste must be handled as hazardous
chemical waste.[2]

e Do not dispose of Bruceantin with regular laboratory waste.

o Collect all contaminated disposable items (e.g., gloves, absorbent pads) in a designated
hazardous waste container.[2]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-N0840/Bruceantin-SDS-MedChemExpress.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

» Waste solutions and solids of antineoplastic drugs should be segregated from other
hazardous chemical waste.[2]

e Syringes containing any residual Bruceantin must be disposed of as hazardous chemical
waste in a designated container and not in a standard sharps container.[2]

» Follow all federal, state, and local regulations for hazardous waste disposal.

Biological Activity and Experimental Data

Bruceantin is a quassinoid that exhibits anti-leukemia and antiprotozoal activities.[4] Its primary
mechanism of action is the inhibition of protein synthesis.[7][8]

In Vitro Efficacy of Bruceantin
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Cell Line Assay IC50 Exposure Time
RPMI 8226 (Multiple )
Apoptosis 13 nM 24 hours
Myeloma)
U266 (Multiple _
Apoptosis 49 nM 24 hours
Myeloma)
H929 (Multiple ]
Apoptosis 115 nM 24 hours
Myeloma)
HL-60 (Leukemia) Apoptosis 12.2 nM Not Specified
HeLa (Cervical Protein Synthesis »
o 30 nM Not Specified
Cancer) Inhibition
) Protein Synthesis .
Reticulocytes o 40 nM Not Specified
Inhibition
Entamoeba histolytica  Anti-amoebic Activity 0.018 pg/mL 4-5 days
P. falciparum
(Chloroquine- Antimalarial Activity 8 nM Not Specified
sensitive)
P. falciparum
(Chloroquine- Antimalarial Activity 13 nM Not Specified
resistant)
In Vivo Efficacy of Bruceantin
Animal Model Dosing Regimen Outcome

1.25-12 mg/kg, ip, every 3

Mouse RPMI 8226 Xenograft

days for 40 days

Inhibited tumor growth

Mouse RPMI 8226 Xenograft

5 mg/kg

Induced tumor regression

Toxicity Data
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Organism Route of Administration LD50
Male Mice Intravenous (i.v.) 1.95 mg/kg
Female Mice Intravenous (i.v.) 2.58 mg/kg

Signaling Pathways and Experimental Workflows
Bruceantin-Induced Apoptosis Signhaling Pathway

Bruceantin induces apoptosis through the activation of the caspase signaling pathway and
mitochondrial dysfunction.[4][9] It downregulates the expression of c-Myc, leading to a
decrease in the mitochondrial membrane potential and the release of cytochrome c, which in

turn activates caspase-3/7.[4]
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Caption: Bruceantin-induced apoptosis pathway.

General Experimental Workflow for In Vitro Cell Viability
Assay

The following diagram outlines a general workflow for assessing the effect of Bruceantin on cell

viability.
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Preparation

1. Culture Cells

2. Prepare Bruceantin
Stock Solution

Treatment

3. Perform Serial Dilutions 4. Seed Cells in Plates

5. Treat Cells with
Bruceantin Dilutions

6. Incubate for
Specified Time

Anavlysis

7. Add Viability Reagent
(e.g., MTT, CellTiter-Glo)

8. Measure Signal
(Absorbance/Luminescence)

9. Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Bruceantin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1228330#personal-protective-equipment-for-
handling-bruceantarin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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